Cyclopropyl-5-methyl-1,3-dihydro-imidazol-2-one

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 3-cyclopropyl-4-methyl-1H-imidazol-2-one
• InChI: InChI=1S/C7H10N2O/c1-5-4-8-7(10)9(5)6-2-3-6/h4,6H,2-3H2,1H3,(H,8,10)
• InChI Key: CBKIWTNCXNAVNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC(=O)N1C2CC2

Description

Cyclopropyl-5-methyl-1,3-dihydro-imidazol-2-one is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chloroacetone (2.0 g), potassium cyanate (1.84 g) and cyclopropylamine (6.17 g) were dissolved or suspended in DMF (25 mL) and heated to 50° C. over night. The appearance of the suspension changed and on the second day a fine precipitate was observed. The suspension was concentrated in vacuo and the residue was treated with 25% HCl (25 mL) and DCM (50 mL) for one hour with vigorous stirring. The layers were separated and the organic phase was washed with brine, dried over Na2SO4 and evaporated. The residue was purified by flash chromatography using a gradient of methanol in ethyl acetate (0 to 5%) as an eluent to give 1-cyclopropyl-5-methyl-1,3-dihydro-imidazol-2-one as colorless solid (1.05 g). 1H-NMR (δ, CDCl3): 9.80 (br s, 1H), 5.79 (d, J=1.2 Hz, 1H), 2.91 (m, 1H), 2.012 (d, J=1.2 Hz, 3H), 0.92-0.84 (m, 2H), 0.82-0.77 (m, 2H).